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Compound of Interest

Compound Name: Quinaprilat-d5

Cat. No.: B563381

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of the analytical chemistry of Quinaprilat-
d5, a deuterated internal standard of Quinaprilat. Quinaprilat is the active metabolite of the
angiotensin-converting enzyme (ACE) inhibitor Quinapril, widely used in the management of
hypertension and heart failure. The use of a stable isotope-labeled internal standard like
Quinaprilat-d5 is crucial for accurate bioanalytical quantification. This document outlines key
quality attributes, detailed experimental protocols for purity determination, and the biological
pathway of action for Quinaprilat.

Data Presentation: Certificate of Analysis Summary

The following tables summarize the typical specifications for a Quinaprilat-d5 reference
standard, compiled from various supplier data sheets. These values are representative and
may vary between different lots and suppliers.

Table 1: General Properties of Quinaprilat-d5
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Property Specification

(3S)-2-[(2S)-2-[[(1S)-1-Carboxy-(3-phenyl-
Chemical Name d5)propyllamino]-1-oxopropyl]-1,2,3,4-
tetrahydro-3-isoquinolinecarboxylic Acid

CAS Number 1279034-23-9
Molecular Formula C23H21DsN20s
Molecular Weight 415.49 g/mol
Appearance Crystalline Solid
Solubility Soluble in Methanol

Table 2: Purity and Physical Characteristics of Quinaprilat-d5

Test Specification
Purity (by HPLC) >98%
Deuterated Forms (di-ds) >99%

Melting Point 166-168°C

Experimental Protocols

Detailed methodologies for the key experiments cited in the analysis of Quinaprilat-d5 are
provided below. These protocols are based on standard pharmaceutical analysis techniques.

Purity Determination by High-Performance Liquid
Chromatography (HPLC)

Objective: To determine the chemical purity of Quinaprilat-d5 by separating it from any
potential impurities.

Instrumentation:

e High-Performance Liquid Chromatography (HPLC) system with a UV detector.
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e C18 reverse-phase column (e.g., 4.6 mm x 250 mm, 5 pm).

Reagents:

Acetonitrile (HPLC grade)

Water (HPLC grade)

Trifluoroacetic acid (TFA)

Quinaprilat-d5 reference standard

Quinaprilat-d5 sample
Procedure:

» Mobile Phase Preparation: Prepare a mobile phase consisting of a gradient mixture of
Acetonitrile and Water, with 0.1% TFA added to both solvents. A typical gradient might start
at 10% Acetonitrile and increase to 90% over 20 minutes.

o Standard Solution Preparation: Accurately weigh and dissolve the Quinaprilat-d5 reference
standard in the mobile phase to a known concentration (e.g., 1 mg/mL).

o Sample Solution Preparation: Prepare the Quinaprilat-d5 sample solution in the same
manner as the standard solution.

o Chromatographic Conditions:

[e]

Column: C18 reverse-phase

Flow Rate: 1.0 mL/min

o

[¢]

Injection Volume: 10 pL

[¢]

Detector Wavelength: 215 nm

[e]

Column Temperature: 30°C

e Analysis: Inject the standard and sample solutions into the HPLC system.
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» Data Analysis: The purity is calculated by the area percentage method, where the area of the
main peak is divided by the total area of all peaks in the chromatogram.

Identity Confirmation by Mass Spectrometry (MS)

Objective: To confirm the molecular weight of Quinaprilat-d5.
Instrumentation:

e Mass spectrometer (e.g., Quadrupole or Time-of-Flight) with an electrospray ionization (ESI)
source. This can be coupled with an HPLC system (LC-MS).

Procedure:

o Sample Preparation: Prepare a dilute solution of Quinaprilat-d5 in a suitable solvent (e.g.,
methanol or acetonitrile).

e Infusion or Injection: Introduce the sample into the mass spectrometer either by direct
infusion or via an LC system.

« lonization: Use ESI in positive ion mode to generate protonated molecular ions [M+H]*.

e Mass Analysis: Scan a mass range that includes the expected molecular weight of
Quinaprilat-d5 (415.49 g/mol).

o Data Analysis: Confirm the presence of the [M+H]* ion at m/z 416.5. High-resolution mass
spectrometry can be used to confirm the elemental composition.

Structural Elucidation by Nuclear Magnetic Resonance
(NMR) Spectroscopy

Obijective: To confirm the chemical structure of Quinaprilat-d5 and the position of the
deuterium labels.

Instrumentation:

* NMR spectrometer (e.g., 400 MHz or higher).
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Reagents:

o Deuterated solvent (e.g., Methanol-d2 or DMSO-ds).
e Quinaprilat-d5 sample.

Procedure:

o Sample Preparation: Dissolve an appropriate amount of the Quinaprilat-d5 sample in the
chosen deuterated solvent.

» Data Acquisition: Acquire *H NMR and *3C NMR spectra. Other experiments like COSY and
HSQC can be performed for more detailed structural assignment.

o Data Analysis: Analyze the chemical shifts, coupling constants, and integration of the peaks
in the *H NMR spectrum to confirm the structure. The absence of signals in the phenyl region
of the 1H NMR spectrum will confirm the deuterium labeling. The 13C NMR will show the
carbon skeleton.

Mandatory Visualizations
Signaling Pathway of Quinaprilat

Quinapril is a prodrug that is hydrolyzed in the body to its active metabolite, Quinaprilat.
Quinaprilat is a potent inhibitor of the Angiotensin-Converting Enzyme (ACE).[1] ACE is a key
component of the Renin-Angiotensin-Aldosterone System (RAAS), which regulates blood
pressure.[1] By inhibiting ACE, Quinaprilat prevents the conversion of Angiotensin | to the
potent vasoconstrictor Angiotensin Il. This leads to vasodilation and a reduction in blood
pressure. Furthermore, ACE is also responsible for the breakdown of bradykinin, a vasodilator.
Inhibition of ACE by Quinaprilat leads to an increase in bradykinin levels, which further
contributes to the blood pressure-lowering effect.[1]
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Caption: Mechanism of action of Quinaprilat via inhibition of ACE.

Experimental Workflow for Purity Analysis of
Quinaprilat-d5

The following diagram illustrates a typical workflow for the comprehensive analysis of a
Quinaprilat-d5 reference standard, from sample reception to final purity assessment.
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Caption: Workflow for the analytical testing of Quinaprilat-d5.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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